Cas no 1433-11-0 (Urea-d4)

Urea-d4 Properties

Names and Identifiers

• Urea-d4(6CI,7CI,8CI,9CI)
• UREA-D4
• (2H4)Urea
• 176087_ALDRICH
• AC1MC40F
• deuterated urea
• deuterourea
• EINECS 215-857-8
• I14-46105
• Tetradeuterio-harnstoff
• tetradeuteriourea
• (1,1,3,3-2H4)Urea
• UREA (D4, 98%)
• Urea-d4,98 atom % D
• Urea-d4,for NMR,98 atom % D
• 1,1,3,3-tetradeuteriourea
• DTXSID00162379
• 1433-11-0
• CS-0534877
• D98928
• AKOS015913207
• HY-Y0271S1
• (?H?)urea
• Urea-d4, 98 atom % D
• MFCD00044227
• Urea-d4
• (2H4)urea
• +Expand

• MDL： MFCD00044227
• InChIKey： WZSIGGHEJNJRJY-WRRIMBCFSA-N
• Inchi： InChI=1S/CH5N2O/c2-1(3)4/h4H,2-3H2/i4D/hD3
• SMILES： [2H]NC(N([2H])[2H])=O[2H]

Computed Properties

• Exact Mass: 68.08258
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 64.057469739g/mol
• Heavy Atom Count: 4
• Complexity: 29
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 23.55
• Melting Point: 132-135 °C(lit.)
• Color/Form: White crystalline powder
• Solubility: dissolve in water